Cas no 1042778-06-2 (6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid)

• Product Name: 6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid
• CAS No: 1042778-06-2
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD12197752
• CID: 4678693
• Update Time: 2025-05-22

6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-dihydro-1H-inden-5-yloxy)nicotinic acid
• 6-((2,3-Dihydro-1H-inden-5-yl)oxy)nicotinic acid
• SEL10112858
• 6-(2,3-dihydro-1H-inden-5-yloxy)pyridine-3-carboxylic acid
• 3-pyridinecarboxylic acid, 6-[(2,3-dihydro-1H-inden-5-yl)oxy]-
• 6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid

• MDL： MFCD12197752
• Inchi： 1S/C15H13NO3/c17-15(18)12-5-7-14(16-9-12)19-13-6-4-10-2-1-3-11(10)8-13/h4-9H,1-3H2,(H,17,18)
• InChI Key： CEDAGJZABIGBSS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CN=1)C1C=CC2=C(C=1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid

6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic Acid: A Comprehensive Overview

The compound 6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid, identified by the CAS number 1042778-06-2, is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of nicotinic acids, which are known for their role in various biological processes, including energy metabolism and cell signaling. The structure of this molecule combines a nicotinic acid moiety with a substituted indenyl group, making it a unique derivative with promising pharmacological properties.

Recent studies have highlighted the importance of nicotinic acid derivatives in drug discovery, particularly in the development of agents targeting metabolic disorders and neurodegenerative diseases. The indenyl group attached to the nicotinic acid backbone in 6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid introduces additional complexity and functionality to the molecule, potentially enhancing its bioavailability and therapeutic efficacy.

The synthesis of 6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies.

In terms of pharmacological activity, 6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid has shown promising results in vitro and in vivo models. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, making it a potential candidate for the treatment of chronic diseases such as diabetes and Alzheimer's disease.

The structural uniqueness of this compound also makes it an interesting subject for computational studies. Molecular modeling techniques have been employed to investigate its binding affinity to various protein targets, providing valuable insights into its mechanism of action. These studies have further validated its potential as a lead compound in drug discovery.

Furthermore, the incorporation of the indenyl group into the nicotinic acid framework has been shown to enhance the compound's stability and solubility, which are critical factors for its pharmacokinetic profile. Preclinical studies have demonstrated that 6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid exhibits favorable absorption and distribution properties, making it an attractive candidate for further development.

In conclusion, 6-(2,3-Dihydro-1H-inden-5-yloxy)nicotinic acid, with its unique structure and promising pharmacological properties, represents a significant advancement in the field of medicinal chemistry. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents.